1-(4-Ethoxybenzyl)piperazine

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C13H20N2O/c1-2-16-13-5-3-12(4-6-13)11-15-9-7-14-8-10-15/h3-6,14H,2,7-11H2,1H3
• InChI Key: UBALQHBNQQCDGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCNCC2
• Molecular Formula: C13H20N2O
• DSSTOX Substance ID: DTXSID601289803
• Molecular Weight: 220.31 g/mol
• CAS RN: 21867-70-9

Description

1-(4-Ethoxybenzyl)piperazine is an organic compound with the CAS Number: 435345-38-3. It has a molecular weight of 256.78 and a molecular formula of C13H21ClN2O.

Molecular Structure Analysis

The InChI code for 1-(4-Ethoxybenzyl)piperazine is 1S/C13H20N2O.ClH/c1-2-16-13-5-3-12(4-6-13)11-15-9-7-14-8-10-15;/h3-6,14H,2,7-11H2,1H3;1H. This code provides a detailed description of the molecule’s structure.

Scientific Research Applications

Cardiotropic Activity and Synthesis

Piperazine derivatives have been synthesized and evaluated for their cardiotropic activity, illustrating the potential therapeutic applications of these compounds in cardiovascular diseases. For instance, Mokrov et al. (2019) synthesized a series of 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines, identifying compounds with significant antiarrhythmic activity in animal models of arrhythmia (Mokrov et al., 2019; Mokrov et al., 2019). These findings suggest the potential for developing new cardiovascular drugs based on the piperazine structure.

Crystal Structure Analysis

The analysis of crystal structures of piperazine derivatives, such as the study by Faizi et al. (2016) on 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, offers insights into the molecular conformation and potential interactions of these compounds, which is crucial for drug design and development (Faizi, Ahmad, & Golenya, 2016).

Antimicrobial and Anticancer Potential

Some piperazine derivatives have been evaluated for their antimicrobial and anticancer properties. Studies like those conducted by Shroff et al. (2022) on 1,4-disubstituted piperazines have demonstrated potential antibacterial activities against resistant strains of bacteria, pointing to the role of piperazine derivatives in addressing drug resistance (Shroff et al., 2022).

Neuropharmacology and Receptor Studies

Piperazine compounds are also prominent in neuropharmacological research, serving as ligands for various receptors, which is critical for developing treatments for neurological and psychiatric disorders. For example, compounds designed to interact with serotonin and dopamine receptors based on the piperazine structure highlight the importance of this scaffold in developing new therapeutic agents (Perrone et al., 2000).

Material Science Applications

Beyond biomedical applications, piperazine derivatives are also explored in material sciences, such as in the synthesis and characterization of antioxidants for polypropylene copolymers by Desai et al. (2004). This research demonstrates the versatility of piperazine compounds in enhancing the durability and performance of polymers (Desai, Pendyala, Xavier, Misra, & Nair, 2004).

Safety and Hazards

While specific safety and hazard information for 1-(4-Ethoxybenzyl)piperazine is not available, it’s important to handle all chemicals with care. General safety measures include avoiding ingestion, inhalation, and contact with skin and eyes.

Mechanism of Action

Target of Action

It is known that piperazine derivatives often interact with gaba receptors , which play a crucial role in inhibitory neurotransmission in the central nervous system.

Mode of Action

This binding presumably causes hyperpolarization of nerve endings, resulting in flaccid paralysis of the worm .

Biochemical Pathways

The interaction with gaba receptors suggests that it may influence the gabaergic neurotransmission pathway .

Result of Action

Based on the known effects of piperazine compounds, it can be inferred that the compound may cause flaccid paralysis in certain organisms by affecting gaba receptors .